Cas no 1984184-02-2 (Azepane-4-carbonitrile hydrochloride)

• Product Name: Azepane-4-carbonitrile hydrochloride
• CAS No: 1984184-02-2
• MF: C₇H₁₃ClN₂
• MW: 160.6445
• MDL: MFCD23106070
• CID: 4760578
• PubChem ID: 72207938
• Update Time: 2026-02-26

Azepane-4-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• azepane-4-carbonitrile hydrochloride
• Azepane-4-carbonitrile HCl
• AMY35147
• PB37104
• SB20818
• 1984184-02-2
• MFCD23106070
• SCHEMBL25287231
• AS-51808
• AKOS025213337
• azepane-4-carbonitrile;hydrochloride
• P13588
• Azepane-4-carbonitrile hydrochloride

• MDL： MFCD23106070
• Inchi： 1S/C7H12N2.ClH/c8-6-7-2-1-4-9-5-3-7;/h7,9H,1-5H2;1H
• InChI Key： QZHKNHPCRQRUCB-UHFFFAOYSA-N
• SMILES： Cl[H].N1([H])C([H])([H])C([H])([H])C([H])([H])C([H])(C#N)C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 160.0767261g/mol
• Monoisotopic Mass: 160.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on Azepane-4-carbonitrile hydrochloride

Comprehensive Overview of Azepane-4-carbonitrile hydrochloride (CAS No. 1984184-02-2)

Azepane-4-carbonitrile hydrochloride (CAS No. 1984184-02-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the azepane family, a class of heterocyclic compounds known for their versatile applications in drug discovery and medicinal chemistry. The presence of the carbonitrile functional group enhances its reactivity, making it a valuable intermediate for constructing complex molecular architectures.

In recent years, the demand for Azepane-4-carbonitrile hydrochloride has surged due to its role in developing novel therapeutics, particularly in neurological and metabolic disorder research. Researchers often search for "azepane derivatives in drug design" or "carbonitrile applications in medicinal chemistry," reflecting the growing interest in this compound's potential. Its hydrochloride salt form improves solubility, facilitating its use in aqueous reaction conditions, a feature highly sought after in modern synthetic workflows.

The synthesis of Azepane-4-carbonitrile hydrochloride typically involves multi-step organic transformations, starting from readily available azepane precursors. Key reactions include nucleophilic substitution and cyanation processes, which are optimized to achieve high yields and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with stringent quality standards required for research applications.

From an industrial perspective, Azepane-4-carbonitrile hydrochloride is manufactured under controlled conditions to meet the exacting requirements of pharmaceutical clients. Current Good Manufacturing Practices (cGMP) are often applied to guarantee batch-to-b consistency, a critical factor when this material is used in preclinical studies. The compound's stability profile and storage conditions (typically 2-8°C under inert atmosphere) are frequently queried by researchers, indicating practical concerns in laboratory handling.

Emerging applications of Azepane-4-carbonitrile hydrochloride include its use as a building block for kinase inhibitors and GPCR modulators, two hot topics in contemporary drug discovery. The pharmaceutical industry's focus on "targeted therapy development" and "small molecule drug candidates" has further elevated the importance of such specialized intermediates. Computational chemistry studies often utilize this compound as a reference structure for molecular docking simulations, particularly when exploring seven-membered nitrogen heterocycles in bioactive conformations.

Quality control protocols for Azepane-4-carbonitrile hydrochloride emphasize rigorous impurity profiling, with HPLC purity typically exceeding 98%. This level of purity is essential when the compound serves as a key intermediate in multi-kilogram scale syntheses. Safety data sheets provide comprehensive handling guidelines, though the compound is not classified under hazardous categories, making it relatively straightforward to work with in standard laboratory environments.

The global market for Azepane-4-carbonitrile hydrochloride reflects broader trends in custom synthesis and contract research organizations (CROs). Many pharmaceutical companies outsource the production of such specialized intermediates to dedicated fine chemical manufacturers, creating a robust supply chain. Recent patent literature reveals growing intellectual property activity surrounding azepane-containing compounds, suggesting sustained interest in this chemical space.

From a regulatory standpoint, Azepane-4-carbonitrile hydrochloride is not subject to international control measures, facilitating its trade and use across research institutions worldwide. However, responsible handling practices are always recommended, including proper personal protective equipment and ventilation when working with powdered forms of the compound.

Future research directions for Azepane-4-carbonitrile hydrochloride may explore its potential in asymmetric synthesis or as a precursor for novel material science applications. The compound's structural features make it particularly interesting for developing chiral catalysts or functional polymers, areas that are gaining traction in advanced materials research. As synthetic methodologies continue to evolve, the utility of this versatile intermediate is likely to expand into new domains of chemical innovation.